Cas no 23138-64-9 (3-Acetylphenyl isocyanate)

• Product Name: 3-Acetylphenyl isocyanate
• CAS No: 23138-64-9
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD00013866
• CID: 88414
• PubChem ID: 24867551
• Update Time: 2025-06-07

3-Acetylphenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 3-Acetylphenyl isocyanate
• 3-Isocyanatoacetophenone
• 1-(3-Isocyanatophenyl)ethanone
• 3-Acetylphenyl isocyanate 10GR
• 3-Acetylphenyl isocyanate 1GR
• 3-acetyl-phenylisocyanate
• m-acetylphenylisocyanate
• m-Acetylphenyl isocyanate
• NSC223087
• FT-0615922
• GEO-00038
• 3-Acetylphenyl isocyanate, 99%
• NSC-223087
• 23138-14-9
• Ethanone,1-(3-isocyanatophenyl)-
• AKOS005171095
• Ethanone, 1-(3-isocyanatophenyl)-
• VS-14348
• A816585
• DTXSID90945815
• 3'-isocyanato-acetophenone
• MFCD00013866
• SCHEMBL60465
• DEAMINODPNHSODIUMSALT
• J-015002
• EN300-53736
• FT-0614890
• 3-Acetylphenylisocyanate
• 1-(3-Isocyanatophenyl)Ethan-1-One
• 1-(3-Isocyanatophenyl)ethanone #
• 23138-64-9
• DB-046083
• G22098
• BBL037660
• STK502561
• 3-acetyl phenyl isocyanate

• MDL： MFCD00013866
• Inchi： 1S/C9H7NO2/c1-7(12)8-3-2-4-9(5-8)10-6-11/h2-5H,1H3
• InChI Key： JASTZOAHAWBRLM-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=C(C=1)N=C=O
• BRN： 387294

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.174 g/mL at 25 °C(lit.)
• Melting Point: 33-34 °C (lit.)
• Boiling Point: 155 °C/4 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.563(lit.)
• PSA: 46.50000
• LogP: 1.85650
• Sensitiveness: Moisture Sensitive

3-Acetylphenyl isocyanate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：2206
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S7-S26-S27-S37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III

Additional information on 3-Acetylphenyl isocyanate

Introduction to 3-Acetylphenyl isocyanate (CAS No. 23138-64-9)

3-Acetylphenyl isocyanate, with the CAS number 23138-64-9, is a versatile organic compound that plays a significant role in various chemical and pharmaceutical applications. This compound is characterized by its unique molecular structure, which consists of an isocyanate group attached to a phenyl ring substituted with an acetyl group. The isocyanate functional group is highly reactive, making 3-Acetylphenyl isocyanate a valuable intermediate in the synthesis of polymers, coatings, and pharmaceuticals.

The chemical formula of 3-Acetylphenyl isocyanate is C₉H₇NO₂. It has a molecular weight of 165.15 g/mol and appears as a colorless to pale yellow liquid at room temperature. The compound exhibits a boiling point of approximately 200°C and a melting point of -10°C. These physical properties make it suitable for various industrial processes, including solvent-based reactions and high-temperature applications.

In the realm of polymer science, 3-Acetylphenyl isocyanate is used as a monomer in the synthesis of polyurethanes. Polyurethanes are widely employed in the manufacturing of adhesives, elastomers, and foam materials due to their excellent mechanical properties and durability. The reactivity of the isocyanate group allows for the formation of strong covalent bonds with other monomers, resulting in polymers with enhanced performance characteristics.

Beyond its applications in polymer science, 3-Acetylphenyl isocyanate has gained attention in the pharmaceutical industry for its potential use in drug development. Recent studies have explored its role as an intermediate in the synthesis of bioactive compounds. For instance, researchers have utilized 3-Acetylphenyl isocyanate to develop novel inhibitors for specific enzymes involved in disease pathways. These inhibitors show promise in treating conditions such as cancer and neurodegenerative disorders.

The synthetic versatility of 3-Acetylphenyl isocyanate also extends to its use in the production of coatings and adhesives. Its ability to form cross-linked structures enhances the adhesion properties and chemical resistance of these materials. This makes it particularly useful in applications where high performance and durability are required, such as automotive coatings and industrial adhesives.

In terms of safety and handling, it is important to note that 3-Acetylphenyl isocyanate, like other isocyanates, can pose health risks if not handled properly. Exposure to high concentrations can cause respiratory issues and skin irritation. Therefore, appropriate personal protective equipment (PPE) should be used when working with this compound, and it should be stored in well-ventilated areas to minimize exposure risks.

The environmental impact of 3-Acetylphenyl isocyanate has also been a subject of research. Studies have shown that proper disposal methods and waste management practices can significantly reduce its environmental footprint. Efforts are ongoing to develop more sustainable synthesis routes for this compound, focusing on reducing waste generation and energy consumption.

In conclusion, 3-Acetylphenyl isocyanate (CAS No. 23138-64-9) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical industries. Its unique chemical properties make it an essential intermediate in the synthesis of polymers, coatings, adhesives, and bioactive compounds. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern chemistry.